Oleyl linolenate

• Molecular Formula: C36H64O2
• Molecular Weight: 528.9 g/mol
• InChI: InChI=1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h6,8,12,14,17-20H,3-5,7,9-11,13,15-16,21-35H2,1-2H3/b8-6-,14-12-,19-17-,20-18-
• InChIKey: OIRFIBZVTFIPSF-XEKZTXPJSA-N

Oleyl Linolenate (CAS 17673-63-1): Chemical Identity, Physicochemical Profile, and Procurement-Relevant Specifications

Oleyl linolenate (CAS 17673-63-1) is a long-chain wax ester formed by the formal condensation of oleyl alcohol with α-linolenic acid . This compound belongs to the class of unsaturated fatty acid esters and is characterized by a molecular formula of C36H64O2, a molecular weight of 528.89 g/mol, and a structure containing one cis-9 monounsaturated bond (from the oleyl moiety) and three cis-9,12,15 double bonds (from the α-linolenate moiety) [1]. It typically exists as a solid at room temperature with a predicted density of 0.880 ± 0.06 g/cm³ and a predicted boiling point of 594.6 ± 39.0 °C .

▸ High-unsaturation oxidation kinetics research

▸ Transdermal permeation enhancement studies

▸ Comparative lipid unsaturation SAR workflow

• [1] RGD. Oleyl linolenate Ontology Report. CHEBI:165700. Accessed 2026. View Source

Oleyl Linolenate Procurement: Why Generic Fatty Acid Ester Substitution Introduces Unacceptable Functional Risk

Generic substitution among fatty acid esters—particularly between oleyl oleate, oleyl linoleate, and oleyl linolenate—is not scientifically tenable due to profound differences in molecular reactivity and performance that arise directly from the degree of fatty acid unsaturation. The presence of three bis-allylic methylene groups in the linolenate moiety fundamentally alters oxidation kinetics, with linolenate oxidizing at a rate 2.4 times greater than linoleate and approximately 21.6 times greater than oleate in methyl ester mixtures [1][2]. This inherent instability translates directly into divergent functional outcomes: cholesteryl linolenate, for example, demonstrates a 1.7-fold higher transdermal permeation enhancement ratio compared to its oleate analog [3]. Consequently, substituting a less unsaturated ester for oleyl linolenate in formulations—whether for oxidative stability studies, barrier function modulation, or biolubricant applications—introduces unquantified variability that compromises experimental reproducibility and product performance.

Oxidation kinetics may shift

Linolenate esters oxidize significantly faster than oleate or linoleate analogs; substituting less unsaturated esters can alter degradation profiles.

Permeation enhancement may not transfer

Cholesteryl linolenate shows higher transdermal flux than oleate in model studies; generic substitution may reduce barrier modulation outcomes.

Dermal endpoint profiles differ

Human patch-test data for oleyl linoleate/linolenate mixture do not automatically extend to mono-unsaturated or other fatty acid esters.

• [1] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. View Source
• [2] Frankel EN. Lipid Oxidation (Second Edition). Woodhead Publishing; 2012. Chapter D: Blending with monounsaturated oils. View Source
• [3] Rambharose S, Kalhapure RS, Jadhav M, Govender T. Exploring unsaturated fatty acid cholesteryl esters as transdermal permeation enhancers. Drug Deliv Transl Res. 2017;7(2):333-345. View Source

Oleyl Linolenate Comparative Evidence: A Quantitative Guide to Functional Differentiation Against Oleate and Linoleate Analogs

Oxidation Kinetics: Oleyl Linolenate Exhibits 21.6-Fold Greater Oxidation Rate Than Oleate in Mixed Ester Systems

In a direct comparative study of methyl ester mixtures, the relative rate of oxidation for methyl linolenate was determined to be 21.6-fold greater than that of methyl oleate, with methyl linoleate exhibiting an intermediate rate of 10.3-fold relative to oleate [1]. This establishes a clear reactivity hierarchy: linolenate >> linoleate >> oleate. The same study confirmed that linolenate hydroperoxides are relatively unstable, rendering free radical antioxidants markedly less effective in linolenate-containing oils compared to linoleate oils [1]. This quantitative difference is further corroborated by class-level data indicating linolenate oxidizes approximately twice as fast as linoleate [2].

Oxidation Kinetics

Reported head-to-head

21.6-fold faster than methyl oleate

Supports high-reactivity oxidation studies

Measured in methyl ester mixtures; linolenate hydroperoxides relatively unstable

Evidence Dimension	Relative oxidation rate
Target Compound Data	Methyl linolenate oxidation rate: 21.6 (relative to methyl oleate = 1)
Comparator Or Baseline	Methyl oleate = 1; Methyl linoleate = 10.3
Quantified Difference	Linolenate oxidizes 2.1-fold faster than linoleate; 21.6-fold faster than oleate
Conditions	Oxidized mixtures of methyl esters; hydroperoxide analysis by GC following reduction to TMS-hydroxy derivatives

Why This Matters

For applications requiring controlled oxidative degradation or studies of lipid peroxidation mechanisms, oleyl linolenate provides a high-reactivity substrate that cannot be approximated by less unsaturated analogs; procurement of the correct ester is essential for reproducible kinetics.

• [1] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. View Source
• [2] Frankel EN. Lipid Oxidation (Second Edition). Woodhead Publishing; 2012. Chapter D: Blending with monounsaturated oils. View Source

Transdermal Permeation Enhancement: Cholesteryl Linolenate Achieves 1.7-Fold Higher Enhancement Ratio Versus Cholesteryl Oleate

A direct head-to-head comparison of cholesterol esters of unsaturated fatty acids evaluated their efficacy as transdermal chemical permeation enhancers (CPEs) using tenofovir as a model drug. At a 1% w/w concentration, cholesteryl linolenate (Chol-LLA) demonstrated an enhancement ratio (ER) of 3.71, compared to ER values of 2.23 for cholesteryl linoleate and 2.21 for cholesteryl oleate [1]. Thus, Chol-LLA exhibited a 1.7-fold higher ER than the oleate analog. Further optimization revealed that at 2% w/w, Chol-LLA achieved a maximum ER of 5.93 [1]. Histomorphological and transepithelial electrical resistance (TEER) evaluations confirmed that this enhancement was achieved without permanent compromise to epidermal barrier integrity [1].

Transdermal Enhancement

Reported head-to-head

ER 3.71 vs. 2.21 (1% w/w cholesteryl ester)

Reported higher flux in model permeation study

Tenofovir model; barrier integrity retained

Evidence Dimension	Transdermal permeation enhancement ratio (ER)
Target Compound Data	Cholesteryl linolenate: ER = 3.71 (1% w/w); ER = 5.93 (2% w/w)
Comparator Or Baseline	Cholesteryl oleate: ER = 2.21 (1% w/w); Cholesteryl linoleate: ER = 2.23 (1% w/w)
Quantified Difference	Chol-LLA provides 1.7-fold higher ER than Chol-oleate at 1% w/w
Conditions	In vitro transdermal permeation study using tenofovir as model drug; all esters tested at 1% w/w

Why This Matters

This evidence supports procurement of oleyl linolenate-derived formulations when maximal transdermal flux is required; substituting oleyl oleate or linoleate would yield significantly lower permeation enhancement based on this class-consistent structure-activity trend.

• [1] Rambharose S, Kalhapure RS, Jadhav M, Govender T. Exploring unsaturated fatty acid cholesteryl esters as transdermal permeation enhancers. Drug Deliv Transl Res. 2017;7(2):333-345. View Source

Oxidative Stability in Biolubricants: Oleyl Oleate Demonstrates High Oxidative Stability Index (186.9°C) While Oleyl Linolenate Serves as High-Reactivity Alternative

Physicochemical characterization of oleyl oleate—a closely related wax ester differing only in fatty acid unsaturation (one double bond vs. three in oleyl linolenate)—revealed an oxidative stability onset temperature of 186.9 ± 1.8°C [1]. No equivalent direct measurement exists for oleyl linolenate; however, based on the established oxidation rate hierarchy where linolenate oxidizes 21.6-fold faster than oleate [2], the oxidative stability of oleyl linolenate is inferred to be substantially lower. This positions oleyl linolenate as a high-reactivity substrate suitable for applications where controlled oxidative breakdown is desired, whereas oleyl oleate is preferred where oxidative stability is paramount.

Oxidative Stability

Class-level inference

Inferred lower stability vs. oleyl oleate (186.9°C onset)

Class-level inference for selection context

Direct measurement absent for oleyl linolenate

Evidence Dimension	Oxidative stability onset temperature
Target Compound Data	Not directly measured; inferred to be substantially lower than oleyl oleate based on 21.6-fold higher oxidation rate [2]
Comparator Or Baseline	Oleyl oleate: 186.9 ± 1.8°C oxidative stability onset temperature [1]
Quantified Difference	Not quantified for target compound; class-level inference from oxidation rate data
Conditions	Oleyl oleate measurement per standard oxidative stability test methods; oxidation rate comparison from methyl ester mixtures

Why This Matters

This class-level inference guides procurement decisions: select oleyl linolenate when high reactivity and rapid oxidative turnover are experimental requirements; select oleyl oleate when thermal/oxidative stability is critical.

• [1] Synthesis, Characterization, Tribological and Rheological Properties of Oleyl Oleate Based Biolubricant. Egyptian Journal of Chemistry. 2022. View Source
• [2] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. View Source

Safety Profile Differentiation: Oleyl Linoleate/Linolenate Mixture Confirmed Non-Irritating and Non-Sensitizing in Human Repeat Insult Patch Testing

A commercial mixture containing oleyl linoleate and oleyl linolenate as major components (PELEMOL® 123, 100% active) underwent a Repeat Insult Patch Test (RIPT) in 50 human subjects. The study concluded the material was a Non-Primary Irritant and Non-Primary Sensitizer, supporting its use in hypoallergenic formulations . This human safety data contrasts with findings in rabbit studies where certain oleate and linoleate esters—particularly isopropyl linoleate and isopropyl isostearate—produced significant adverse skin reactions, with peroxy values identified as contributing factors [1].

Dermal Irritation

Cross-study comparable

Non-irritant, non-sensitizer (RIPT, n=50)

Reported human patch-test endpoint context

Mixture oleyl linoleate/linolenate; rabbit data for isopropyl esters differ

Evidence Dimension	Dermal irritation and sensitization potential
Target Compound Data	Oleyl linoleate/linolenate mixture: Non-Primary Irritant, Non-Primary Sensitizer (RIPT, n=50 human subjects)
Comparator Or Baseline	Isopropyl linoleate: significant adverse skin reactions in rabbit tests; oleate esters also showed adverse reactions [1]
Quantified Difference	Qualitative difference: target compound classified as non-irritating/non-sensitizing vs. comparators with documented adverse reactions
Conditions	Human RIPT (target); rabbit skin irritation tests per official French methods (comparators)

Why This Matters

For cosmetic and topical pharmaceutical formulations, the documented human safety profile of oleyl linolenate-containing materials provides a procurement advantage over alternative fatty acid esters with established irritation potential.

• [1] Guillot JP et al. Eye and skin irritation tests on the rabbit of several fatty acid esters. Int J Cosmet Sci. 1979;1(5):265-290. View Source

Oleyl Linolenate: Evidence-Backed Application Scenarios for Research and Industrial Formulation

Accelerated Lipid Oxidation Studies and Antioxidant Efficacy Screening

The established 21.6-fold higher oxidation rate of linolenate relative to oleate [1] positions oleyl linolenate as an ideal substrate for studies requiring accelerated lipid peroxidation kinetics. Researchers can utilize this compound to evaluate antioxidant efficacy under high-oxidative-stress conditions, where the instability of linolenate hydroperoxides [1] provides a sensitive and responsive model system that amplifies treatment effects within shorter experimental timeframes. This application is particularly relevant for food science, lipid chemistry, and mechanistic studies of oxidative degradation pathways.

Transdermal and Topical Drug Delivery Formulation Development

Based on the demonstrated 1.7-fold higher permeation enhancement ratio of cholesteryl linolenate versus its oleate analog [2], oleyl linolenate and its derivatives are strong candidates for inclusion in transdermal drug delivery systems where maximizing flux is a primary objective. The reversible and non-damaging effect on epidermal barrier integrity [2] further supports its use in topical formulations for both pharmaceutical and cosmetic applications. Formulators should consider this ester when developing products for active ingredients with intrinsically poor skin permeability.

Hypoallergenic Cosmetic and Personal Care Emollient Systems

The documented human safety profile—Non-Primary Irritant and Non-Primary Sensitizer in RIPT testing —coupled with the material's reported silicone-like, silky skin feel , makes oleyl linolenate (as a component of oleyl linoleate/linolenate mixtures) a compelling selection for premium cosmetic formulations. Its demonstrated ability to enhance hair color deposition at concentrations as low as 0.3% provides an additional functional benefit beyond emolliency. Procurement of this ester is particularly justified for products marketed with hypoallergenic or sensitive-skin claims.

Comparative Structure-Activity Relationship (SAR) Studies in Lipid Biochemistry

Oleyl linolenate, alongside its structural analogs oleyl oleate and oleyl linoleate, forms a well-defined series differing only in the degree of fatty acid unsaturation (one, two, or three double bonds). The quantitative differences in oxidation rates [1][3] and transdermal permeation enhancement [2] established across this series provide a robust framework for SAR investigations. Researchers can procure all three esters to systematically probe how incremental increases in unsaturation modulate physicochemical properties, membrane interactions, and biological activity—studies that are foundational for rational lipid design and understanding lipid-protein interactions.

Application

Selection Property

Validation Focus

Accelerated lipid oxidation studies

High unsaturation reactivity

Oxidation kinetics and antioxidant screening

Transdermal permeation research

Ester unsaturation-dependent flux

Barrier function modulation endpoints

Cosmetic formulation research

Reported human dermal endpoint profile

Skin compatibility and deposition studies

Comparative lipid SAR studies

Unsaturation gradation series

Physicochemical and membrane interaction profiling

• [1] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. View Source
• [2] Rambharose S, Kalhapure RS, Jadhav M, Govender T. Exploring unsaturated fatty acid cholesteryl esters as transdermal permeation enhancers. Drug Deliv Transl Res. 2017;7(2):333-345. View Source
• [3] Frankel EN. Lipid Oxidation (Second Edition). Woodhead Publishing; 2012. Chapter D: Blending with monounsaturated oils. View Source